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Compound of Interest

Hexadecyltriphenylphosphonium
Compound Name:
bromide

Cat. No. BOgS576

Introduction

Hexadecyltriphenylphosphonium bromide (HTPB) is a quaternary phosphonium salt that
serves as an effective antistatic agent. Its amphiphilic molecular structure, comprising a
positively charged phosphonium head and a long hydrophobic alkyl tail, allows it to be utilized
in various applications to mitigate the buildup of static electricity. This is particularly relevant for
materials with high surface resistivity, such as synthetic polymers and textiles, where static
accumulation can lead to issues ranging from dust attraction to electrostatic discharge (ESD)
that can damage sensitive electronic components. These notes provide an overview of HTPB's
properties, mechanism of action, and applications as an antistatic agent for researchers,
scientists, and drug development professionals.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Hexadecyltriphenylphosphonium
bromide is presented in the table below.
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Property Value

Chemical Name Hexadecyltriphenylphosphonium bromide
Synonyms Cetyltriphenylphosphonium bromide, HTPB
CAS Number 14866-43-4

Molecular Formula CsaHasBrP

Molecular Weight 567.62 g/mol

Appearance White to off-white powder or crystalline solid
Melting Point 98-102 °C

Solubility Soluble in ethanol, slightly soluble in water.[1]

Mechanism of Antistatic Action

The antistatic effect of Hexadecyltriphenylphosphonium bromide is primarily attributed to its
ability to increase the surface conductivity of the material to which it is applied. As a cationic
surfactant, HTPB orients itself on the surface of a material with its hydrophobic hexadecyl tail
interacting with the non-polar polymer surface, and its hydrophilic triphenylphosphonium
bromide headgroup facing outwards.

This hydrophilic headgroup attracts moisture from the surrounding atmosphere, forming a thin,
conductive layer of water on the material's surface. This aqueous layer contains mobile ions
from the dissociated HTPB (the hexadecyltriphenylphosphonium cation and the bromide
anion), which facilitate the dissipation of static charges along the surface, preventing their
accumulation. The overall process reduces the surface resistivity of the material, allowing static
electricity to be safely conducted away.
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Mechanism of HTPB as an antistatic agent.

Applications

Hexadecyltriphenylphosphonium bromide is utilized as an antistatic agent in various
industries, primarily for the treatment of:

» Textiles and Fibers: It is applied to synthetic fabrics such as polyester, polyamide (nylon),
and their blends to prevent static cling, dust attraction, and discomfort during wear.[1]

e Polymers and Plastics: HTPB can be incorporated into or applied to the surface of plastics to
prevent static buildup in packaging materials, electronic component housings, and other
plastic articles where electrostatic discharge is a concern.

e Leather: Used in leather finishing to reduce static charges.[1]
Performance Data

The effectiveness of an antistatic agent is typically quantified by measuring the surface
resistivity and charge decay time of the treated material. While specific performance data for
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HTPB is not readily available in the public domain, the following tables provide expected

performance ranges for a polyester fabric treated with a generic cationic antistatic agent, which

would be similar to HTPB.

Table 1: Typical Surface Resistivity of Treated Polyester Fabric

Treatment Concentration (% wiw) Surface Resistivity (Q/sq)
Untreated Control 0 > 1013

HTPB (Expected) 0.5 101t - 1012

HTPB (Expected) 1.0 101° - 1012

HTPB (Expected) 2.0 10° - 1010

Table 2: Typical Charge Decay Time of Treated Polyester Fabric

Half-Life Decay Time

Treatment Concentration (% wiw)
(seconds)
Untreated Control 0 > 60
HTPB (Expected) 0.5 <10
HTPB (Expected) 1.0 <2
HTPB (Expected) 2.0 <0.5
Protocols

1. Synthesis of Hexadecyltriphenylphosphonium Bromide

This protocol describes the synthesis of HTPB from triphenylphosphine and 1-

bromohexadecane.

lgm‘x:nnsp:\;‘eg 1. Combine and Heat Reflux at 110°C 2. Induce Crystalization _y ISREECEESUREURERWEN 3. Collect Solid

Toluene (Solvent) w
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Workflow for the synthesis of HTPB.

Materials:

o Triphenylphosphine (CisH1sP)

e 1-Bromohexadecane (CieH33Br)

e Toluene (anhydrous)

¢ Diethyl ether (anhydrous)

» Round-bottom flask with reflux condenser

e Magnetic stirrer and heat source

e Vacuum filtration apparatus

Procedure:

 In a round-bottom flask, dissolve triphenylphosphine (1.0 eq) in anhydrous toluene.
e Add 1-bromohexadecane (1.05 eq) to the solution.

e Heat the reaction mixture to reflux (approximately 110°C) and maintain for 24 hours with
continuous stirring.

o After 24 hours, cool the mixture to room temperature. A white precipitate should form.
e Add anhydrous diethyl ether to the flask to further precipitate the product.
o Collect the white solid by vacuum filtration.

e Wash the collected solid with cold anhydrous diethyl ether to remove any unreacted starting
materials.
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¢ Dry the purified Hexadecyltriphenylphosphonium bromide under vacuum to a constant
weight.

2. Application of HTPB as an External Antistatic Agent on Polyester Fabric

This protocol details a standard padding method for applying HTPB to a textile substrate.

Prepare HTPB Solution

(e.g., 1% w/v in Ethanol/Water)

Immerse Polyester Fabric
in HTPB Solution

Pass Fabric Through
Padding Mangle (e.g., 80% Wet Pick-up)

Dry the Fabric
(e.g., 80°C for 5 minutes)

Cure the Fabric
(e.g., 150°C for 2 minutes)

Condition Treated Fabric
(e.g., 24h at 23°C and 50% RH)

Evaluate Antistatic Properties

Click to download full resolution via product page

Workflow for applying HTPB to fabric.
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Materials:

Hexadecyltriphenylphosphonium bromide (HTPB)

Ethanol and deionized water

Polyester fabric swatches

Padding mangle

Laboratory oven/stenter

Procedure:

Prepare a stock solution of HTPB at the desired concentration (e.g., 0.5%, 1.0%, 2.0% w/v)
in a suitable solvent system, such as a 50:50 ethanol/water mixture.

e Immerse a pre-cleaned and dried polyester fabric swatch into the HTPB solution.

o Pass the saturated fabric through a padding mangle set to a specific pressure to achieve a
consistent wet pick-up (e.g., 80%).

e Dry the treated fabric in an oven at a moderate temperature (e.g., 80-100°C) for a few
minutes to remove the solvent.

o Cure the fabric at a higher temperature (e.g., 150°C) for a short duration (e.g., 1-3 minutes)
to fix the antistatic agent to the fibers.

» Condition the treated fabric samples in a controlled environment (e.g., 23 + 1°C and 50 = 5%
relative humidity) for at least 24 hours before testing.

3. Evaluation of Antistatic Performance
3.1 Protocol: Measurement of Surface Resistivity

This protocol is based on the AATCC Test Method 76 for determining the surface resistivity of
fabrics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Hexadecyltriphenylphosphonium
Bromide as an Antistatic Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085576#use-of-hexadecyltriphenylphosphonium-
bromide-as-an-antistatic-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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